Cas no 1025951-76-1 (1-(8-Chloro-11-(4-methylpiperazin-1-yl)-5H-dibenzob,e1,4diazepin-5-yl)ethanone)

• Product Name: 1-(8-Chloro-11-(4-methylpiperazin-1-yl)-5H-dibenzob,e1,4diazepin-5-yl)ethanone
• CAS No: 1025951-76-1
• MF: C₂₀H₂₁ClN₄O
• MW: 368.859943151474
• CID: 4729131
• Update Time: 2025-06-13

1-(8-Chloro-11-(4-methylpiperazin-1-yl)-5H-dibenzob,e1,4diazepin-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Clozapine Impurity 6
• N-Acetyl clozapine
• 1-(8-Chloro-11-(4-methylpiperazin-1-yl)-5H-dibenzob,e1,4diazepin-5-yl)ethanone

• Inchi： 1S/C20H21ClN4O/c1-14(26)25-18-6-4-3-5-16(18)20(24-11-9-23(2)10-12-24)22-17-13-15(21)7-8-19(17)25/h3-8,13H,9-12H2,1-2H3
• InChI Key： RFOTYXUYVJKUSY-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=CC=CC=C2C(N2CCN(C)CC2)=NC2=CC(Cl)=CC=C21)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Dibenzodiazepines

Additional information on 1-(8-Chloro-11-(4-methylpiperazin-1-yl)-5H-dibenzob,e1,4diazepin-5-yl)ethanone

Professional Introduction to Compound with CAS No. 1025951-76-1 and Product Name: 1-(8-Chloro-11-(4-methylpiperazin-1-yl)-5H-dibenzob,e1,4diazepin-5-yl)ethanone

The compound with the CAS number 1025951-76-1 and the product name 1-(8-Chloro-11-(4-methylpiperazin-1-yl)-5H-dibenzob,e1,4diazepin-5-yl)ethanone represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention for its potential therapeutic applications. The presence of multiple functional groups, including a chloro substituent and a piperazine moiety, contributes to its unique chemical properties and biological activity.

In recent years, there has been a growing interest in the development of novel psychoactive agents that target central nervous system (CNS) receptors. The compound in question is particularly noteworthy due to its structural similarity to known pharmacologically active molecules. Specifically, the 5H-dibenzob,e1,4diazepine core is a well-documented scaffold that exhibits significant affinity for various neurotransmitter receptors. This structural motif has been extensively studied for its potential in treating conditions such as anxiety, depression, and cognitive disorders.

The 8-chloro substituent at the 8-position of the dibenzob,e1,4diazepine ring further enhances the compound's pharmacological profile. Chloro-substituted aromatic compounds are frequently incorporated into drug molecules due to their ability to modulate receptor binding affinity and metabolic stability. In this context, the chloro group in 1-(8-Chloro-11-(4-methylpiperazin-1-yl)-5H-dibenzob,e1,4diazepin-5-yl)ethanone is likely to play a crucial role in determining its binding interactions with target proteins.

Additionally, the presence of a 4-methylpiperazine side chain adds another layer of complexity to the compound's biological activity. Piperazine derivatives are known for their ability to interact with serotonin and dopamine receptors, which are implicated in various neurological disorders. The methyl group at the 4-position of the piperazine ring is particularly important, as it can influence both the electronic properties of the molecule and its solubility profile. These factors collectively contribute to the compound's potential as a lead candidate for further pharmacological investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with remarkable accuracy. Molecular docking studies have been performed on 1-(8-Chloro-11-(4-methylpiperazin-1-yl)-5H-dibenzob,e1,4diazepin-5-yl)ethanone, revealing potential interactions with serotonin 5-HT2A and dopamine D3 receptors. These findings are consistent with the compound's structural features and suggest that it may exhibit anxiolytic and dopaminergic effects.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The formation of the 5H-dibenzob,e1,4diazepine core is particularly challenging due to its rigid bicyclic structure. However, recent improvements in synthetic methodologies have made it possible to construct this scaffold more efficiently than ever before. These advancements have not only reduced production costs but also opened up new possibilities for derivative synthesis.

In vitro studies have begun to elucidate the pharmacological profile of 1-(8-Chloro-11-(4-methylpiperazin-1-yl)-5H-dibenzob,e1,4diazepin-5-yl)ethanone, providing valuable insights into its potential therapeutic applications. Initial experiments suggest that the compound exhibits moderate affinity for 5-HT2A receptors while displaying lower activity at other CNS targets. This selectivity profile makes it an attractive candidate for further development as a potential treatment for disorders characterized by excessive serotonin activity.

The impact of this research extends beyond academic curiosity; it holds promise for patients suffering from neurological and psychiatric conditions. By targeting specific neurotransmitter systems with high selectivity, compounds like 1-(8-Chloro-11-(4-methylpiperazin-1-yl)-5H-dibenzob,e1,4diazepin-5-yl)ethanone could offer novel therapeutic strategies where existing treatments are limited or ineffective.

As research progresses, additional derivatives of this compound will likely be synthesized and evaluated for their pharmacological properties. The combination of computational modeling, synthetic chemistry, and biological testing provides a robust framework for identifying promising candidates that can be advanced into clinical trials. This interdisciplinary approach is essential for translating laboratory discoveries into viable therapeutic options.

The development of new pharmaceuticals is a complex and iterative process that requires collaboration across multiple disciplines. The study of compounds like 1025951-76-1 underscores the importance of continued investment in basic research and translational medicine. By understanding the structure-function relationships that govern molecular interactions at a fundamental level, researchers can design more effective drugs that address unmet medical needs.